N2-(2-furanylmethyl)-5-nitro-6-(1-pyrrolidinyl)pyrimidine-2,4-diamine
Overview
Description
N2-(2-furanylmethyl)-5-nitro-6-(1-pyrrolidinyl)pyrimidine-2,4-diamine is a C-nitro compound.
Scientific Research Applications
Chemical Synthesis and Biological Activity
- Pyrimidine derivatives, such as N2-(2-furanylmethyl)-5-nitro-6-(1-pyrrolidinyl)pyrimidine-2,4-diamine, have been synthesized and studied for various biological activities. A study by Gorle et al. (2016) describes the synthesis of similar pyrimidine derivatives and their larvicidal activity against mosquito larvae, indicating potential applications in pest control.
Application in Polymer Science
- In the field of polymer science, compounds with pyrimidine and pyrrolidine structures have been used to synthesize novel polyimides. Huang et al. (2017) synthesized a diamine monomer containing pyridine rings and pyrrolidine groups, which was then used to create polyimides with high thermal stability and hydrophobicity. This suggests the potential use of N2-(2-furanylmethyl)-5-nitro-6-(1-pyrrolidinyl)pyrimidine-2,4-diamine in developing advanced materials.
Antimalarial Properties
- Some pyrimidine derivatives have been studied for their antimalarial properties. A study by Colbry et al. (1984) explored the synthesis and antimalarial activity of certain pyrido-[3,2-d]pyrimidines. While not directly on N2-(2-furanylmethyl)-5-nitro-6-(1-pyrrolidinyl)pyrimidine-2,4-diamine, it suggests that similar compounds could have potential applications in antimalarial drug research.
Potential in Antiproliferative Therapy
- Pyrimidine derivatives have also been evaluated for their antiproliferative activity. The study by Otmar et al. (2004) showed significant cell growth inhibition in various cell lines, highlighting the potential therapeutic applications of such compounds in cancer treatment.
properties
Product Name |
N2-(2-furanylmethyl)-5-nitro-6-(1-pyrrolidinyl)pyrimidine-2,4-diamine |
|---|---|
Molecular Formula |
C13H16N6O3 |
Molecular Weight |
304.3 g/mol |
IUPAC Name |
2-N-(furan-2-ylmethyl)-5-nitro-6-pyrrolidin-1-ylpyrimidine-2,4-diamine |
InChI |
InChI=1S/C13H16N6O3/c14-11-10(19(20)21)12(18-5-1-2-6-18)17-13(16-11)15-8-9-4-3-7-22-9/h3-4,7H,1-2,5-6,8H2,(H3,14,15,16,17) |
InChI Key |
JLQKIPRBSDZAAV-UHFFFAOYSA-N |
SMILES |
C1CCN(C1)C2=NC(=NC(=C2[N+](=O)[O-])N)NCC3=CC=CO3 |
Canonical SMILES |
C1CCN(C1)C2=NC(=NC(=C2[N+](=O)[O-])N)NCC3=CC=CO3 |
solubility |
45.6 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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